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Compound of Interest

6-Fluoro-1,4-oxazepane
Compound Name:
hydrochloride

Cat. No.: B13511230

Get Quote

The 1,4-oxazepane ring (also known as homomorpholine) is a seven-membered saturated

heterocycle containing one oxygen and one nitrogen atom in a 1,4-relationship. Unlike its six-
membered analog (morpholine) or its di-nitrogen counterpart (1,4-diazepane), the 1,4-
oxazepane occupies a unique "Goldilocks zone" in medicinal chemistry:

« Conformational Flexibility: It possesses greater flexibility than morpholine, allowing it to adopt
multiple twist-chair and twist-boat conformations. This enables "induced fit" binding in protein
pockets that rigid scaffolds cannot access.

 Lipophilicity Modulation: The ether oxygen lowers the logP compared to cycloheptane or
azepane, improving water solubility, while the 7-membered ring increases lipophilicity relative
to morpholine.

» Bioisosterism: It serves as a superior bioisostere for piperidines and morpholines when a
slightly larger hydrodynamic volume is required to fill a hydrophobic pocket.

Core Structure:

e Formula:
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e Molecular Weight: 101.15 g/mol

o Key Feature: The 1,4-heteroatom placement disrupts the symmetry seen in 1,4-diazepane,
creating distinct "proximal” and "distal" functionalization vectors relative to the nitrogen.

Part 2: Historical Evolution - From Tricyclics to
Precision Monocycles

The history of 1,4-oxazepanes is a narrative of deconstruction. It began with complex, fused
tricyclic systems used in psychiatry and evolved into stripped-down, monocyclic scaffolds for
precision oncology and immunology.

Phase 1: The Tricyclic Era (1960s - 1980s)

The discovery of the 1,4-oxazepane core was serendipitous, emerging from the search for
antipsychotics.

o Key Drug:Loxapine (and its metabolite Amoxapine).[1][2]
o Class: Dibenzoxazepines.[2][3][4]
e Mechanism: Non-selective dopamine D2/Serotonin 5-HT2A antagonism.

o Structural Insight: The 1,4-oxazepane ring is fused to two benzene rings, forcing it into a
rigid, butterfly-like shape. This rigidity was essential for GPCR binding but limited the
scaffold's versatility for other targets.

Phase 2: The Monocyclic Renaissance (2000s - Present)

As high-throughput screening (HTS) demanded novel IP-free scaffolds, chemists "de-fused"
the benzene rings.

» Driver: The need for selective Dopamine D4 ligands and Cathepsin inhibitors.

o Breakthrough: The realization that the monocyclic 1,4-oxazepane could act as a flexible
peptidomimetic, mimicking the
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Figure 1: The structural evolution of 1,4-oxazepane derivatives from rigid antipsychotics to
flexible protease inhibitors.

Part 3: Synthetic Methodologies

Constructing the 7-membered ring is kinetically disfavored compared to 5- or 6-membered
rings due to entropic factors and transannular strain. The following protocols represent the
industry standards for overcoming these barriers.

Protocol A: The Amino Alcohol Cyclization (Classical)

Best for: Simple, non-chiral 1,4-oxazepanes.
Mechanism: Intramolecular nucleophilic substitution (

) of a leaving group by an alkoxide or amine.

e Precursor: Start with a 1,5-amino alcohol (e.g., 5-aminopentan-1-ol derivative).
¢ Activation: Convert the alcohol to a leaving group (Tosylate, Mesylate, or Halide).

e Cyclization: Treat with a base (NaH or KOtBu) in a dilute solution (to favor intramolecular vs.
intermolecular reaction).

o Critical Step: High dilution (<0.05 M) is mandatory to prevent polymerization.

Protocol B: The "Click" & Expansion Route (Modern)

Best for: Highly substituted, chiral derivatives.
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This route uses the "Gold Catalysis" of N-propargylamines, a method developed to access the
ring under mild conditions.

Step-by-Step Workflow:
e Substrate: N-propargyl-3-aminopropanol.
o Catalyst: Au(l) or Au(lll) salts (e.g.,

).

o Reaction: The alkyne is activated by Gold, triggering an intramolecular hydroalkoxylation (5-
exo-dig), followed by a ring expansion to the 7-membered oxazepane.

Protocol C: The Epoxide Ring-Opening (Modular)

Best for: Library generation in drug discovery.

Starting Material:

Amino Alcohol / Epoxide

Classical |Modern Rearrangement
Path A: Cyclodehydration Path B: N-Propargylamine Path C: Ring Expansion
(Acid/Base Mediated) (Au/Ag Catalysis) (Schmidt/Beckmann)

Target:

1,4-Oxazepane Scaffold

Click to download full resolution via product page
Figure 2: Primary synthetic strategies for accessing the 1,4-oxazepane core.

Part 4: Medicinal Chemistry & SAR

The 1,4-oxazepane ring is not just a linker; it is a functional pharmacophore.[5]
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Dopamine D4 Receptor Selectivity

o Challenge: Differentiating D4 from D2 (to avoid extrapyramidal side effects).
» Solution: Replacing the piperazine ring of clozapine-like drugs with a 1,4-oxazepane.

e SAR Insight: The 7-membered ring pushes the distal aromatic substituent into a specific
hydrophobic pocket unique to the D4 receptor, increasing selectivity by >50-fold compared to
the morpholine analog.

Cathepsin K Inhibitors (Osteoporosis)

o Target: Cysteine protease involved in bone resorption.[6][7][8]

» Mechanism: 1,4-oxazepan-2,5-diones serve as conformationally constrained
peptidomimetics.

o Key Compound:Odanacatib analogs (Note: Odanacatib itself is a nitrile, but oxazepane
analogs were key backup series).

e Logic: The ring constrains the amide bond, mimicking the transition state of the peptide
substrate, blocking the active site Cys-25.

Quantitative Data Summary:

Compound Class Target Key Modification Outcome

High Potency, Low

Dibenzoxazepine D2 /5-HT2A Fused Benzene Rings o )
Selectivity (Loxapine)
Monocyclic ] ) ) High Selectivity,
Dopamine D4 Ring Expansion (6->7) )
Oxazepane Reduced Side Effects
) ) ) Peptidomimetic, High
Oxazepane-2,5-dione  Cathepsin K Carbonyl Insertion ] .
Metabolic Stability
Improved BBB
Homomorpholine Sigma Receptors N-Substitution Permeability vs

Morpholine
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Part 5: Detailed Experimental Protocol

Synthesis of 4-Benzyl-1,4-oxazepane (Representative Procedure) Source: Adapted from J.
Med. Chem. protocols.

e Reactants: 3-(Benzylamino)propan-1-ol (1.0 eq), 1,2-Dibromoethane (1.2 eq), Potassium
Carbonate (

, 3.0 eq).

¢ Solvent: Acetonitrile (MeCN), anhydrous.
e Procedure:

Dissolve amino alcohol in MeCN.

[¢]

o Add

and stir at room temperature for 30 min.

o

Add 1,2-dibromoethane dropwise.

Reflux at 80°C for 16 hours.

[¢]

o

Workup: Filter salts, concentrate filtrate, and purify via column chromatography
(EtOAc/Hexane).

 Validation:
o 1H NMR (CDCI3): Look for characteristic multiplets at
1.8-1.9 (C5-H),
2.7-2.8 (C-N), and
3.6-3.8 (C-0).

o Mass Spec: M+1 peak at 192.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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